
understanding the therapeutic potential of
SYD5115

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SYD5115

Cat. No.: B15605803 Get Quote

Mechanism of Action
Graves' disease is an autoimmune disorder characterized by the production of stimulating

TSH-R autoantibodies (TSAbs), leading to hyperthyroidism.[1][2][3] SYD5115 acts as an

antagonist at the TSH-R, blocking the binding of TSH and TSAbs.[1][2][3] This inhibition of

TSH-R activation effectively reduces the downstream signaling pathways that lead to excessive

thyroid hormone production and the pathological changes seen in Graves' orbitopathy.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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